1-{[1-(3-Fluoropyridine-4-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-(3-fluoropyridine-4-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H14FN3O3/c15-11-5-16-4-3-10(11)14(21)17-6-9(7-17)8-18-12(19)1-2-13(18)20/h3-5,9H,1-2,6-8H2
• InChI Key: FULWFYWBKMZSGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)C(=O)C3=C(C=NC=C3)F
• Molecular Formula: C14H14FN3O3
• Molecular Weight: 291.28 g/mol

Description

The compound “1-{[1-(3-Fluoropyridine-4-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione” is a complex organic molecule. It contains a pyrrolidine-2,5-dione ring, which is a five-membered ring with two carbonyl groups and one nitrogen atom. This compound also contains a 3-fluoropyridine-4-carbonyl group and an azetidin-3-yl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine-2,5-dione ring, a 3-fluoropyridine-4-carbonyl group, and an azetidin-3-yl group. The presence of these groups contributes to the three-dimensional structure of the molecule, which can influence its biological activity.

Scientific Research Applications

PET Imaging Ligands

The azetidine derivative A-85380 and its fluoro derivative F-A-85380 have been studied for their binding properties to nicotinic acetylcholine receptors, with potential applications in positron emission tomography (PET) imaging of central nicotinic receptors. These compounds showed promising properties for PET imaging, allowing for the visualization of receptor distribution in the brain, and were developed as radioligands for imaging studies (Doll et al., 1999).

Chemical Synthesis and Medicinal Chemistry

Research has focused on the synthesis of derivatives with potential biochemical activity. For example, derivatives have been synthesized with potential urease inhibitory activity, which could have implications for treatments requiring the modulation of urease (Rauf et al., 2010). Similarly, a new fluoropyridine-based maleimide reagent for the prosthetic labeling of peptides and proteins has been developed, indicating its utility in bioconjugate chemistry and the development of radiopharmaceuticals (de Bruin et al., 2005).

Synthetic Building Blocks

Compounds with the azetidine and pyrrolidine backbone have been used as building blocks in the synthesis of carbapenem nuclei, a class of β-lactam antibiotics, demonstrating the utility of these compounds in generating pharmacologically relevant molecules (Katagiri et al., 1985).

Molecular Modeling and Computational Chemistry

The compound 1-[(pyridin-2-yl amino) methyl] pyrrolidine-2,5-dione has been the subject of computational studies to understand its equilibrium geometry, vibrational spectra, and electronic structure, highlighting its significance in the field of antioxidant activity and the broader implications for understanding molecular interactions and properties (Boobalan et al., 2014).

Future Directions

The compound “1-{[1-(3-Fluoropyridine-4-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione” and similar compounds could be further explored for their potential biological activities. The pyrrolidine-2,5-dione scaffold, in particular, is a versatile scaffold for the design of new compounds with different biological profiles.